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Compound of Interest

2, 7-dibromo-9-(heptadecan-9-
Compound Name:
yl)-9H-carbazole

CAS No.: 955964-73-5

Cat. No.: B1454144

. J

2,7-dibromo-9-(heptadecan-9-yl)-9H-carbazole is a specialized organic molecule that has
garnered significant interest within the materials science and organic electronics communities.
Its unique architecture, featuring a carbazole core, strategic bromine functionalization, and a
bulky aliphatic chain, makes it a highly valuable building block for creating sophisticated
organic semiconductors.[1][2]

The core of the molecule is the 9H-carbazole unit, a well-known electron-donating and hole-
transporting scaffold renowned for its high thermal stability and photoluminescence quantum
yield.[3][4] This makes it an excellent candidate for applications in Organic Light-Emitting
Diodes (OLEDs) and Organic Photovoltaics (OPVs).[1][3] The bromine atoms at the 2 and 7
positions are not merely passive substituents; they serve as reactive handles for facile cross-
coupling reactions (e.g., Suzuki, Stille, Buchwald-Hartwig), allowing for the extension of the Tt-
conjugated system and the synthesis of precisely tailored polymers and small molecules.[4][5]

Crucially, the introduction of the branched heptadecan-9-yl group at the nitrogen atom (position
9) imparts a critical physical property: enhanced solubility in common organic solvents.[1] This
feature is paramount for solution-based processing techniques, such as spin-coating and inkjet
printing, which are essential for the cost-effective, large-scale fabrication of electronic devices.
[1] This guide provides a comprehensive overview of the synthesis, properties, and applications
of this versatile compound.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1454144?utm_src=pdf-interest
https://www.benchchem.com/product/b1454144?utm_src=pdf-body
https://www.chemimpex.com/products/44444
https://www.researchgate.net/publication/347992804_Synthesis_of_27-dibromo-9H-carbazole_and_its_N-alkylation_under_microwave_activation_conditions_in_a_flow-type_microwave_reactor
https://www.mdpi.com/2227-9717/12/12/2945
https://www.ossila.com/products/2-7-dibromocarbazole
https://www.chemimpex.com/products/44444
https://www.mdpi.com/2227-9717/12/12/2945
https://www.ossila.com/products/2-7-dibromocarbazole
https://pmc.ncbi.nlm.nih.gov/articles/PMC10791108/
https://www.chemimpex.com/products/44444
https://www.chemimpex.com/products/44444
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1454144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Molecular Structure and Physicochemical
Properties

The compound's structure is defined by the carbazole heterocycle substituted at the 2, 7, and 9
positions. The bulky, non-planar alkyl group disrupts intermolecular packing, which, combined
with its aliphatic nature, enhances solubility.

Caption: General workflow for the synthesis of the target compound.

Exemplary Experimental Protocol: N-Alkylation

This protocol is synthesized from established methods for the N-alkylation of carbazole
derivatives. [4][6]

* Reaction Setup:

[¢]

To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2,7-
dibromo-9H-carbazole (1.0 equivalent).

[¢]

Add a suitable base, such as powdered sodium hydroxide (NaOH) or potassium carbonate
(K2COs3) (2.0 - 4.0 equivalents).

[¢]

Add a polar aprotic solvent, such as N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide
(DMSO).

[¢]

Place the flask under an inert atmosphere (e.g., Nitrogen or Argon).
» Addition of Alkylating Agent:

o Slowly add 9-bromoheptadecane (1.1 - 1.5 equivalents) to the stirring suspension. The
slight excess ensures complete consumption of the carbazole starting material.

e Reaction Execution:
o Heat the reaction mixture to a temperature between 70-90°C.

o Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting
carbazole spot is no longer visible (typically 4-12 hours).
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o Work-up:
o Once the reaction is complete, cool the mixture to room temperature.

o Pour the reaction mixture into a beaker containing cold water to precipitate the crude
product.

o Stir for 30 minutes, then collect the solid by vacuum filtration.

o Wash the solid thoroughly with water and then with a non-polar solvent like hexanes or
methanol to remove some impurities. [6]

e Purification:
o The crude product is typically purified by silica gel column chromatography.

o A non-polar eluent system, such as a hexane/dichloromethane or hexane/ethyl acetate
gradient, is used to isolate the pure product.

o Combine the fractions containing the desired product and remove the solvent under
reduced pressure to yield 2,7-dibromo-9-(heptadecan-9-yl)-9H-carbazole as a white or
off-white solid.

Spectroscopic and Electrochemical Profile
Structural Characterization (Expected)

While specific spectral data is not publicly available, the expected characteristics can be
inferred from the molecular structure and data from similar carbazole derivatives. [7][8]

e 1H NMR: The spectrum would show characteristic aromatic proton signals in the 7-8 ppm
range. The protons on the carbazole core would appear as doublets and singlets. The
aliphatic protons of the heptadecan-9-yl chain would be visible in the upfield region (approx.
0.8-2.0 ppm), with the methine proton (at C9 of the chain) appearing as a multiplet at a
slightly downfield position due to its proximity to the nitrogen atom.

e 13C NMR: Aromatic carbons would appear in the 110-145 ppm range, including the two
carbons bonded to bromine at a distinct chemical shift. Aliphatic carbons would be observed
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in the 14-40 ppm range.

o Mass Spectrometry (MS): The mass spectrum would show a characteristic isotopic pattern
for a molecule containing two bromine atoms (*°*Br and 8!Br), with prominent peaks for the
molecular ion [M]*, [M+2]*, and [M+4]*.

Electrochemical and Photophysical Properties

The electronic properties of this molecule are dominated by the carbazole core.

» Electron Donor/Hole Transporter: Carbazole is an electron-rich heterocycle, making it an
excellent hole-transporting material. [3][4]This property is fundamental to its use in the hole-
transport layer (HTL) or as an emissive host in OLEDs.

o Electrochemical Behavior: Cyclic voltammetry studies on similar carbazole derivatives show
reversible oxidation processes, indicating good electrochemical stability. [7][9]The Highest
Occupied Molecular Orbital (HOMO) energy level is expected to be suitable for efficient hole
injection from standard anodes like ITO. The bromine atoms are electron-withdrawing and
can slightly lower the HOMO level compared to an unsubstituted carbazole. [9]*
Photophysical Properties: Carbazole derivatives are known for their strong absorption in the
UV region and blue fluorescence. [10]The high triplet energy of the carbazole scaffold makes
it a suitable host material for phosphorescent emitters (PhOLEDS), preventing unwanted
energy transfer from the guest emitter to the host. [11]

Applications in Research and Development

The unique combination of properties makes 2,7-dibromo-9-(heptadecan-9-yl)-9H-carbazole
a strategic intermediate and material in several advanced fields.

» Organic Electronics: This is its primary area of application. It is used as a monomer for the
synthesis of high-performance conjugated polymers for OPVs and Organic Field-Effect
Transistors (OFETSs). [1]The improved solubility allows for better film morphology control,
which is critical for device efficiency. [4]In OLEDSs, it can be used as a host material for the
emissive layer or as a component in hole-transporting layers. [1]* Materials Science: The
compound serves as a scaffold for creating materials with tailored photophysical properties,
including sensors and probes. The reactive bromine sites allow for the attachment of various
functional groups to tune the emission color, quantum yield, and environmental sensitivity.
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[10]* Drug Development: While less common, the carbazole scaffold is present in numerous
biologically active compounds and natural products. Derivatives have been investigated for
various therapeutic effects, including anticancer activity. [5][8]The dibromo-functionality
provides synthetic handles to build libraries of novel carbazole derivatives for screening.

Safety, Handling, and Storage

» Safety: The compound is associated with hazard statements H315 (causes skin irritation)
and H319 (causes serious eye irritation). [L2]Appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, should be worn during handling.

o Storage: It should be stored in a tightly sealed container in a dry, well-ventilated place.
Recommended storage temperatures range from room temperature to 2-8°C for long-term
stability. [1]

Conclusion

2,7-dibromo-9-(heptadecan-9-yl)-9H-carbazole is more than just a chemical; it is a carefully
designed molecular tool. It successfully addresses the critical challenge of solubility in high-
performance carbazole-based materials without compromising the core electronic and
photophysical properties of the carbazole unit. Its reactive bromine handles offer a gateway to
a vast chemical space of advanced polymers and functional small molecules. For researchers
in organic electronics and materials science, this compound represents a key building block for
developing next-generation technologies, from more efficient solar cells and displays to novel
sensing platforms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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